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molecular formula Cl4H10O5Sn B167670 Stannane, tetrachloro-, pentahydrate CAS No. 10026-06-9

Stannane, tetrachloro-, pentahydrate

Cat. No. B167670
CAS RN: 10026-06-9
M. Wt: 350.6 g/mol
InChI Key: KHMOASUYFVRATF-UHFFFAOYSA-J
Attention: For research use only. Not for human or veterinary use.
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Patent
US05565144

Procedure details

Approximately 2000 ml of distilled water was heated to about 80 degrees C. A solution of SnCl4.5H2O in 500 ml of distilled water, 0.445 g SnO2 /ml was prepared. Approximately 7.5 g of P2O5 was dissolved in 63 ml of concentrated HCl, then an additional 31 ml of HCl was added. About 125 ml of concentrated HCl was added to the SnCl4 solution. The SnCl4 and P2O5 solutions were mixed together in a beaker.
Name
water
Quantity
500 mL
Type
solvent
Reaction Step One
Name
water
Quantity
2000 mL
Type
solvent
Reaction Step Two
Name
P2O5
Quantity
7.5 g
Type
reactant
Reaction Step Three
Name
HCl
Quantity
63 mL
Type
solvent
Reaction Step Three
Name
SnCl4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
P2O5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
SnCl4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
HCl
Quantity
125 mL
Type
solvent
Reaction Step Five
Name
HCl
Quantity
31 mL
Type
solvent
Reaction Step Six
Name
SnCl4.5H2O
[Compound]
Name
SnO2

Identifiers

REACTION_CXSMILES
[O:1]=P12OP3(OP(OP(O3)(O1)=O)(=O)O2)=O.[Cl:15][Sn:16]([Cl:19])([Cl:18])[Cl:17]>O.Cl>[Sn:16]([Cl:19])([Cl:18])([Cl:17])[Cl:15].[OH2:1].[OH2:1].[OH2:1].[OH2:1].[OH2:1] |f:4.5.6.7.8.9|

Inputs

Step One
Name
water
Quantity
500 mL
Type
solvent
Smiles
O
Step Two
Name
water
Quantity
2000 mL
Type
solvent
Smiles
O
Step Three
Name
P2O5
Quantity
7.5 g
Type
reactant
Smiles
O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3
Name
HCl
Quantity
63 mL
Type
solvent
Smiles
Cl
Step Four
Name
SnCl4
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl[Sn](Cl)(Cl)Cl
Name
P2O5
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3
Step Five
Name
SnCl4
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl[Sn](Cl)(Cl)Cl
Name
HCl
Quantity
125 mL
Type
solvent
Smiles
Cl
Step Six
Name
HCl
Quantity
31 mL
Type
solvent
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
SnCl4.5H2O
Type
product
Smiles
[Sn](Cl)(Cl)(Cl)Cl.O.O.O.O.O
[Compound]
Name
SnO2
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 0.445 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.